Cas no 868966-98-7 (6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 868966-98-7
• MF: C₂₀H₁₄N₄S₂
• MW: 374.481960773468
• CID: 6293313
• PubChem ID: 7190415
• Update Time: 2025-06-08

6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• AKOS024612656
• 6-((naphthalen-1-ylmethyl)thio)-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F1835-0096
• MLS000724848
• SMR000237001
• 868966-98-7
• 6-(naphthalen-1-ylmethylsulfanyl)-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-{[(naphthalen-1-yl)methyl]sulfanyl}-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C20H14N4S2/c1-2-8-16-14(5-1)6-3-7-15(16)13-26-19-11-10-18-21-22-20(24(18)23-19)17-9-4-12-25-17/h1-12H,13H2
• InChI Key： MOAXWAXEZYOMMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3=CC=CS3)N2N=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 374.06598881g/mol
• Monoisotopic Mass: 374.06598881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 96.6Ų

Additional information on 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

Comprehensive Analysis of 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine (CAS No. 868966-98-7)

The compound 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine (CAS No. 868966-98-7) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule combines a naphthalene moiety, a thiophene ring, and a 1,2,4-triazolo[4,3-b]pyridazine core, making it a versatile candidate for various research and industrial applications. Its complex structure and functional groups contribute to its intriguing chemical properties, which are currently being explored in multiple scientific domains.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers are particularly interested in understanding how the naphthalen-1-ylmethylsulfanyl and thiophen-2-yl groups influence the electronic and steric properties of the triazolopyridazine scaffold. Recent studies have highlighted its potential as a pharmacophore in drug discovery, especially in targeting enzymes and receptors associated with inflammatory and neurological disorders. The compound's ability to interact with biological targets is a hot topic in medicinal chemistry, aligning with the growing demand for novel therapeutic agents.

From a material science perspective, 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine has shown promise in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable and energy-efficient technologies, a trend that dominates current scientific and industrial discussions.

The compound's CAS No. 868966-98-7 is often searched in conjunction with terms like "synthetic routes", "spectroscopic characterization", and "biological activity". These queries reflect the diverse interests of chemists, biologists, and material scientists who are exploring its potential. Advanced techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling have been employed to elucidate its structure and properties, providing valuable insights for further applications.

Another area of interest is the compound's stability and solubility, which are critical for its practical use. Researchers are investigating how modifications to the naphthalene or thiophene groups could enhance these properties without compromising its functional efficacy. This is particularly relevant for formulation scientists working on drug delivery systems or material engineers designing new functional materials.

In summary, 6-{(naphthalen-1-yl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine (CAS No. 868966-98-7) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and the ongoing research into its properties make it a compound of significant interest in both academic and industrial settings. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.